Cas no 35785-17-2 (4-Nitrobenzyl 1-Thio-β-D-glucopyranoside)

• Product Name: 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside
• CAS No: 35785-17-2
• MF: C₁₃H₁₇NO₇S
• MW: 331.341583013535
• CID: 825647
• Update Time: 2026-04-29

4-Nitrobenzyl 1-Thio-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methylsulfanyl]oxane-3,4,5-triol
• 4-Nitrobenzyl 1-Thio
• 4-Nitrobenzyl 1-Thio-
• A-D-glucopyranoside
• p-Nitrobenzyl 1-Thio-

Computed Properties

• Exact Mass: 331.07300

Experimental Properties

• PSA: 161.27000
• LogP: 0.15110

Additional information on 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside

Comprehensive Guide to 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside (CAS No. 35785-17-2): Properties, Applications, and Research Insights

4-Nitrobenzyl 1-Thio-β-D-glucopyranoside (CAS No. 35785-17-2) is a specialized glycoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its nitrobenzyl and thioglucopyranoside moieties, serves as a critical intermediate in synthetic chemistry and enzymology studies. Its unique structure enables applications in enzyme substrate design, glycosylation reactions, and drug delivery systems, making it a versatile tool for researchers.

The growing interest in glycoside-based therapeutics and biocatalysis has propelled the demand for compounds like 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside. Recent studies highlight its role in glycosidase inhibition, a mechanism pivotal for developing treatments for metabolic disorders. Additionally, its photo-labile properties (due to the nitrobenzyl group) make it valuable in controlled-release applications, aligning with trends in precision medicine.

From a synthetic perspective, CAS No. 35785-17-2 is often utilized to investigate thioglycoside reactivity, a topic frequently searched in academic databases. Researchers exploring carbohydrate chemistry or glycobiology often encounter this compound when studying glycosidic bond formation or enzyme kinetics. Its stability under physiological conditions further enhances its utility in bioconjugation and probe development for diagnostic assays.

Environmental and safety considerations are also trending topics. While 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside is not classified as hazardous, proper handling protocols are emphasized in literature, addressing common queries about compound storage and laboratory safety. Its biodegradability profile is under investigation, reflecting the broader scientific focus on green chemistry principles.

In the context of AI-driven drug discovery, this compound's molecular features are often used to train algorithms predicting glycoside interactions. Such applications resonate with searches for computational chemistry tools and machine learning in biomedicine. Furthermore, its spectroscopic properties (e.g., NMR and IR signatures) are documented in open-access databases, supporting the open science movement.

To conclude, 4-Nitrobenzyl 1-Thio-β-D-glucopyranoside exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its multifaceted roles—from enzyme studies to material science—ensure its relevance in answering contemporary scientific questions, particularly those related to glycan engineering and targeted therapeutics.